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Compound of Interest

Compound Name: Acid red 426

Cat. No.: B1168847 Get Quote

Research-Grade Acid Red 426: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Red 426, a member of the azo dye family, is primarily utilized in the textile industry for its

vibrant red hue. While its application in biological research is not extensively documented, its

chemical properties suggest potential as a histological stain or a component in specific

biochemical assays. This technical guide provides a comprehensive overview of the available

purity and grade specifications for research-grade Acid Red 426, outlines potential analytical

methodologies for its characterization, and discusses its synthesis and potential impurities. Due

to the limited availability of specific data for a designated "research-grade" standard, this guide

combines information from industrial-grade specifications with established analytical techniques

for azo dyes to provide a framework for its evaluation and use in a research setting.

Physicochemical Properties
A summary of the known physicochemical properties of Acid Red 426 is presented in Table 1.

It is important to note that some data, such as molecular formula and weight, are inconsistently

reported across various suppliers. Researchers should verify these properties with their specific

supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1168847?utm_src=pdf-interest
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of Acid Red 426

Property Value Source

CAS Number 118548-20-2 [1][2]

Synonyms
Telon Red BR-CL, Telon Red

BR-CL 250, Telon Red K-BRLL
[2]

Appearance Violet powder [3]

Solubility Soluble in water [4]

Grade Industrial Grade [4]

Purity and Grade Specifications
Currently, a standardized "research-grade" for Acid Red 426 has not been formally

established. Commercial suppliers typically offer industrial-grade dye with purity levels often

stated as ≥98% or ≥99%[4]. However, these specifications often lack detailed information

regarding the nature of the impurities. For research applications, a higher degree of

characterization is crucial. A hypothetical specification for research-grade Acid Red 426 is

proposed in Table 2, based on common requirements for laboratory reagents.

Table 2: Proposed Specifications for Research-Grade Acid Red 426
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Parameter Specification
Recommended Analytical
Method

Purity (Dye Content) ≥ 99.0% HPLC-UV/Vis, Titration

Moisture Content ≤ 1.0% Karl Fischer Titration

Insoluble Matter ≤ 0.1% Gravimetric Analysis

Heavy Metals (as Pb) ≤ 10 ppm
Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS)

Identification
Conforms to reference

spectrum

UV-Vis Spectroscopy, FT-IR

Spectroscopy

Subsidiary Dyes ≤ 0.5%
Thin Layer Chromatography

(TLC), HPLC

Unreacted Starting Materials Not detected
HPLC, Gas Chromatography-

Mass Spectrometry (GC-MS)

Synthesis and Potential Impurities
The synthesis of Acid Red 426, like other azo dyes, typically involves a diazotization reaction

followed by an azo coupling. A general synthesis workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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